
Benzyl-PEG5-Amine molecular weight and CAS
number

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Benzyl-PEG5-Amine

Cat. No.: B606033 Get Quote

An In-depth Technical Guide to Benzyl-PEG5-
Amine
This technical guide provides comprehensive information on the chemical properties,

applications, and handling of Benzyl-PEG5-Amine, a versatile heterobifunctional linker. This

document is intended for researchers, scientists, and professionals in the field of drug

development and bioconjugation.

Core Properties of Benzyl-PEG5-Amine
Benzyl-PEG5-Amine is a polyethylene glycol (PEG) derivative containing a terminal benzyl

group and a primary amine. The PEG chain consists of five repeating ethylene glycol units,

which imparts hydrophilicity to molecules it is conjugated with, often improving their solubility

and pharmacokinetic profiles. The benzyl group serves as a protecting group for the hydroxyl

terminus, while the primary amine allows for covalent attachment to various functional groups.

The key physicochemical properties of Benzyl-PEG5-Amine are summarized in the table

below for easy reference.
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Property Value Source(s)

CAS Number 86770-77-6 [1][2][3]

Molecular Formula C17H29NO5 [1][2]

Molecular Weight 327.4 g/mol , 327.42 g/mol

Purity ≥98%

Solubility Water, DMSO, DCM, DMF

Storage Conditions -20°C for long-term storage

Applications and Experimental Considerations
Benzyl-PEG5-Amine is a valuable tool in bioconjugation and drug delivery research. The

terminal primary amine can readily react with activated carboxylic acids (e.g., NHS esters),

aldehydes, and ketones to form stable amide or imine bonds, respectively. This reactivity

allows for the conjugation of Benzyl-PEG5-Amine to proteins, peptides, antibodies, and other

biomolecules.

A significant application of such PEG linkers is in the development of Antibody-Drug

Conjugates (ADCs). In this context, the PEG linker can be used to attach a cytotoxic drug to an

antibody, leveraging the antibody's specificity to deliver the drug to target cells. The hydrophilic

PEG spacer can help to overcome aggregation and solubility issues of the final ADC product.

The benzyl group can be removed via hydrogenolysis to reveal a terminal hydroxyl group for

further modification if required.

The following diagram illustrates a generalized workflow for the conjugation of a drug to an

antibody using a PEG linker like Benzyl-PEG5-Amine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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